Cas no 299164-56-0 (1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 299164-56-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 249312
• Update Time: 2025-05-28

1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(2-ethoxyphenyl)-
• 1H-Pyrrole-2-carboxaldehyde,1-(2-ethoxyphenyl)-(9CI)
• 1-(2-Ethoxyphenyl)-1H-pyrrole-2-carbaldehyde
• 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C13H13NO2/c1-2-16-13-8-4-3-7-12(13)14-9-5-6-11(14)10-15/h3-10H,2H2,1H3
• InChI Key： KWROACBOPWXYBZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1C=CC=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 299164-56-0)

1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 299164-56-0) is an organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyrrole-carbaldehyde structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its ethoxyphenyl moiety enhances its solubility and reactivity, making it a valuable building block for researchers.

The growing interest in 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde is driven by its potential applications in drug discovery and development. Recent studies highlight its role as a precursor for heterocyclic compounds, which are pivotal in designing pharmaceutical agents targeting inflammation, microbial infections, and metabolic disorders. The compound's aldehyde functional group allows for further derivatization, enabling the creation of libraries of novel molecules with tailored properties.

In material science, 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde is explored for its potential in organic electronics and photovoltaic materials. Its conjugated system and electron-rich pyrrole ring contribute to its ability to participate in charge-transfer processes, making it a candidate for organic light-emitting diodes (OLEDs) and solar cells. Researchers are also investigating its use in supramolecular chemistry for designing functional materials with tunable properties.

The synthesis of 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde typically involves palladium-catalyzed cross-coupling reactions or Vilsmeier-Haack formylation, methods that are well-documented in the literature. These processes emphasize the importance of green chemistry principles, such as minimizing waste and using eco-friendly solvents, aligning with the global push for sustainable chemical practices.

From a commercial perspective, the demand for 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde is rising due to its applicability in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control, including HPLC and NMR analysis, ensures the compound's purity and consistency, which are critical for reproducible results in research and development.

In conclusion, 1-(2-ethoxyphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 299164-56-0) stands out as a multifaceted compound with broad utility across scientific disciplines. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug design, advanced materials, and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.